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molecular formula C17H22F3NO3 B1504436 Tert-butyl 4-hydroxy-4-[2-(trifluoromethyl)phenyl]piperidine-1-carboxylate CAS No. 871112-34-4

Tert-butyl 4-hydroxy-4-[2-(trifluoromethyl)phenyl]piperidine-1-carboxylate

Cat. No. B1504436
CAS RN: 871112-34-4
M. Wt: 345.36 g/mol
InChI Key: VACIDMFEMXBGEJ-UHFFFAOYSA-N
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Patent
US08563582B2

Procedure details

tert-Butyl 4-hydroxy-4-[2-(trifluoromethyl)phenyl]piperidine-1-carboxylate (0.40 g, 1.0 mmol) was dissolved in a 2.0 M solution of HCl in ether (5 mL). After being stirred at room temperature overnight, the solution was diluted with ether. The white solid was filtered and washed with ether to give 170 mg of pure product. MS calculated for C12H14F3NO: (M+H) 246; found 246.1.
Name
tert-Butyl 4-hydroxy-4-[2-(trifluoromethyl)phenyl]piperidine-1-carboxylate
Quantity
0.4 g
Type
reactant
Reaction Step One
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
HCl
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
ether
Quantity
5 mL
Type
solvent
Reaction Step One
Name
ether
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
pure product

Identifiers

REACTION_CXSMILES
[OH:1][C:2]1([C:15]2[CH:20]=[CH:19][CH:18]=[CH:17][C:16]=2[C:21]([F:24])([F:23])[F:22])[CH2:7][CH2:6][N:5](C(OC(C)(C)C)=O)[CH2:4][CH2:3]1>Cl.CCOCC>[F:24][C:21]([F:22])([F:23])[C:16]1[CH:17]=[CH:18][CH:19]=[CH:20][C:15]=1[C:2]1([OH:1])[CH2:7][CH2:6][NH:5][CH2:4][CH2:3]1

Inputs

Step One
Name
tert-Butyl 4-hydroxy-4-[2-(trifluoromethyl)phenyl]piperidine-1-carboxylate
Quantity
0.4 g
Type
reactant
Smiles
OC1(CCN(CC1)C(=O)OC(C)(C)C)C1=C(C=CC=C1)C(F)(F)F
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
solvent
Smiles
Name
HCl
Quantity
0 (± 1) mol
Type
solvent
Smiles
Cl
Name
ether
Quantity
5 mL
Type
solvent
Smiles
CCOCC
Step Two
Name
ether
Quantity
0 (± 1) mol
Type
solvent
Smiles
CCOCC

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
After being stirred at room temperature overnight
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
The white solid was filtered
WASH
Type
WASH
Details
washed with ether

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
pure product
Type
product
Smiles
FC(C1=C(C=CC=C1)C1(CCNCC1)O)(F)F
Measurements
Type Value Analysis
AMOUNT: MASS 170 mg
YIELD: CALCULATEDPERCENTYIELD 69.3%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.